Cas no 56624-91-0 (ACETOPHENONE, [METHYL-14C])

ACETOPHENONE, [METHYL-14C] structure
ACETOPHENONE, [METHYL-14C] structure
Product Name:ACETOPHENONE, [METHYL-14C]
CAS No:56624-91-0
MF:C8H8O
MW:122.141063690186
CID:945693
PubChem ID:12196848
Update Time:2025-04-19

ACETOPHENONE, [METHYL-14C] Chemical and Physical Properties

Names and Identifiers

    • ACETOPHENONE, [METHYL-14C]
    • [2-13C]propene
    • < 2-13C> propene
    • < 2-14C> -Acetophenon
    • 1-phenyl-[2-14C]ethanone
    • 2-13C-prop-1-ene
    • 487015_ALDRICH
    • I14-46203
    • propene-2-(13)C
    • Propene-2-13C
    • Propene-2-C-13
    • Propylene-2-13C
    • 56624-91-0
    • Inchi: 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1+2
    • InChI Key: KWOLFJPFCHCOCG-NJFSPNSNSA-N
    • SMILES: O=C([14CH3])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 122.06075686g/mol
  • Monoisotopic Mass: 122.06075686g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd